2-(4-Chlorophenyl)-4-hydrazinylquinazoline

• IUPAC Name: [2-(4-chlorophenyl)quinazolin-4-yl]hydrazine
• InChI: InChI=1S/C14H11ClN4/c15-10-7-5-9(6-8-10)13-17-12-4-2-1-3-11(12)14(18-13)19-16/h1-8H,16H2,(H,17,18,19)
• InChI Key: AKPFAEYRQVYVAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)Cl)NN
• Molecular Formula: C14H11ClN4
• Molecular Weight: 270.72 g/mol

Description

2-(4-Chlorophenyl)-4-hydrazinylquinazoline is a useful research compound. Its molecular formula is C14H11ClN4 and its molecular weight is 270.72 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Properties :

  • Several studies have explored the antimicrobial potential of quinazoline derivatives. One such study synthesized new quinazolines showing notable antibacterial and antifungal activities against various microorganisms, including Escherichia coli and Staphylococcus aureus (Desai, Shihora, & Moradia, 2007).
  • Another study reported the synthesis of 2-(4-chlorophenyl)-6-iodoquinazoline derivatives with significant antimicrobial activities against strains of Gram-negative and Gram-positive bacteria, as well as pathogenic fungi (Mosaad, Mohammed, Ahmed, & Abdel-Hamide, 2004).

• Anti-Inflammatory and Analgesic Activities :

  • Research on novel 4(3H)-quinazolinone derivatives highlighted their potential as anti-inflammatory and analgesic agents (Farag et al., 2012).

• Chemical Properties and Synthesis :

  • Studies have been conducted on the synthesis and characterization of various quinazoline derivatives. For example, a study focused on the supramolecular features of 2-(chlorophenyl)-3-[(chlorobenzylidene)-amino]-2,3-dihydroquinazolin-4(1H)-ones, providing insights into their molecular structures and interactions (Mandal & Patel, 2018).
  • Another study explored the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).

• Anticancer Properties :

  • Some quinazoline derivatives have shown promising results in in vitro cytotoxicity against various cancer cell lines, indicating their potential as inhibitors of epidermal growth factor receptor tyrosine kinase, a key target in cancer therapy (Mphahlele, Paumo, & Choong, 2017).